Cas no 1807112-92-0 (2-(Difluoromethyl)-3-hydroxy-6-iodopyridine-4-acetonitrile)
2-(Difluoromethyl)-3-hydroxy-6-iodopyridine-4-acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-(Difluoromethyl)-3-hydroxy-6-iodopyridine-4-acetonitrile
-
- Inchi: 1S/C8H5F2IN2O/c9-8(10)6-7(14)4(1-2-12)3-5(11)13-6/h3,8,14H,1H2
- InChI Key: NDFIESXEYFDPAP-UHFFFAOYSA-N
- SMILES: IC1=CC(CC#N)=C(C(C(F)F)=N1)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 243
- XLogP3: 1.5
- Topological Polar Surface Area: 56.9
2-(Difluoromethyl)-3-hydroxy-6-iodopyridine-4-acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029031188-250mg |
2-(Difluoromethyl)-3-hydroxy-6-iodopyridine-4-acetonitrile |
1807112-92-0 | 95% | 250mg |
$980.00 | 2022-03-31 | |
| Alichem | A029031188-500mg |
2-(Difluoromethyl)-3-hydroxy-6-iodopyridine-4-acetonitrile |
1807112-92-0 | 95% | 500mg |
$1,769.25 | 2022-03-31 | |
| Alichem | A029031188-1g |
2-(Difluoromethyl)-3-hydroxy-6-iodopyridine-4-acetonitrile |
1807112-92-0 | 95% | 1g |
$3,126.60 | 2022-03-31 |
2-(Difluoromethyl)-3-hydroxy-6-iodopyridine-4-acetonitrile Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on 2-(Difluoromethyl)-3-hydroxy-6-iodopyridine-4-acetonitrile
Research Briefing on 2-(Difluoromethyl)-3-hydroxy-6-iodopyridine-4-acetonitrile (CAS: 1807112-92-0)
2-(Difluoromethyl)-3-hydroxy-6-iodopyridine-4-acetonitrile (CAS: 1807112-92-0) is a fluorinated pyridine derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound serves as a versatile intermediate for the synthesis of biologically active molecules, particularly in the design of kinase inhibitors and other therapeutic agents targeting various diseases, including cancer and inflammatory disorders. The presence of difluoromethyl and iodo substituents on the pyridine ring enhances its reactivity and utility in cross-coupling reactions, making it a valuable scaffold for further chemical modifications.
Recent studies have explored the synthetic pathways and biological activities of 2-(Difluoromethyl)-3-hydroxy-6-iodopyridine-4-acetonitrile. A 2023 publication in the Journal of Medicinal Chemistry reported its use as a key intermediate in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors, which are being investigated for the treatment of B-cell malignancies. The study highlighted the compound's role in facilitating the introduction of fluorine atoms into the target molecules, thereby improving their metabolic stability and binding affinity. Additionally, the iodo substituent was leveraged for further functionalization via palladium-catalyzed cross-coupling reactions, demonstrating the compound's synthetic versatility.
In another study published in Bioorganic & Medicinal Chemistry Letters, researchers investigated the antimicrobial properties of derivatives synthesized from 2-(Difluoromethyl)-3-hydroxy-6-iodopyridine-4-acetonitrile. The results indicated that certain derivatives exhibited potent activity against drug-resistant bacterial strains, suggesting potential applications in addressing the global challenge of antimicrobial resistance. The study also emphasized the importance of the difluoromethyl group in enhancing the lipophilicity and membrane permeability of the resulting compounds.
From a mechanistic perspective, the compound's unique structural features contribute to its biological activity. The difluoromethyl group is known to mimic the steric and electronic properties of a hydroxyl group while offering improved metabolic stability, a feature that is highly desirable in drug design. Meanwhile, the iodo substituent provides a handle for further structural diversification, enabling the rapid generation of compound libraries for high-throughput screening. These attributes make 2-(Difluoromethyl)-3-hydroxy-6-iodopyridine-4-acetonitrile a promising candidate for the development of next-generation therapeutics.
Looking ahead, ongoing research is focused on optimizing the synthetic routes for this compound to improve yield and scalability, as well as exploring its applications in other therapeutic areas, such as neurodegenerative diseases and autoimmune disorders. Given its demonstrated utility in medicinal chemistry, 2-(Difluoromethyl)-3-hydroxy-6-iodopyridine-4-acetonitrile is expected to remain a subject of active investigation in the coming years. Researchers are also exploring its potential as a probe for studying enzyme mechanisms and protein-ligand interactions, further expanding its impact in chemical biology.
1807112-92-0 (2-(Difluoromethyl)-3-hydroxy-6-iodopyridine-4-acetonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)